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Compound of Interest

Compound Name: gamma-Hch 13C6

Cat. No.: B3417344

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical applications of y-Hexachlorocyclohexane-13C6 (gamma-HCH-13C6). This
isotopically labeled compound is a critical internal standard for the quantitative analysis of its
unlabeled counterpart, lindane, a potent organochlorine insecticide.

Chemical Structure and Properties

y-HCH-13CE6 is the isotopically labeled form of gamma-hexachlorocyclohexane, where all six
carbon atoms in the cyclohexane ring are the carbon-13 isotope. This labeling provides a
distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical
methods.

Chemical Structure

The chemical structure of y-HCH-13C6 is depicted below. The molecule exists in a chair
conformation with three equatorial and three axial chlorine atoms.

Figure 1: Chemical structure of gamma-HCH-13C6.

Physicochemical Properties

A summary of the key physicochemical properties for y-HCH-13C6 and its unlabeled
counterpart, lindane, are presented in Table 1.
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Property

y-HCH-13C6

Lindane (y-HCH)

Molecular Formula

13C6H6Cle[1]

CeHeCls[2][3]

Molecular Weight 296.79 g/mol [4] 290.83 g/mol [2][3]
CAS Number 104215-85-2[1][4] 58-89-9[2]
) ) ) Colorless to white crystalline
Appearance White crystalline solid[5]
powder[2][5]
Melting Point 113-115 °C ~113 °C[2]

Water Solubility

Insoluble (assumed similar to

lindane)

7.3 mg/L at 25°C[2]

Solubility in Organic Solvents

Very soluble in acetone,
benzene, and ethanol

(assumed similar to lindane)[2]

Very soluble in acetone,

benzene, and ethanol[2]

log Kow (Octanol-Water

Partition Coefficient)

Not experimentally determined,
expected to be similar to

lindane

3.72[6]

Vapor Pressure

Not experimentally determined,
expected to be similar to

lindane

5.6 mPa at 20°CJ[2]

Synthesis and Manufacturing

The synthesis of y-HCH-13C6 is a multi-step process that is not commonly performed in a

standard laboratory setting due to the hazardous nature of the reagents and the complexity of

the purification.

A general workflow for the synthesis is outlined below.
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Figure 2: General synthesis workflow for gamma-HCH-13C6.

The primary route for synthesizing y-HCH-13C6 involves the photochlorination of [*3Ce]-
benzene. This reaction yields a technical mixture of hexachlorocyclohexane isomers, including
alpha (a), beta (), gamma (y), delta (8), and epsilon (€) forms. The desired y-isomer is then
isolated from this mixture through techniques such as fractional crystallization or
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chromatography. Due to the proprietary nature of commercial chemical synthesis, detailed
experimental protocols are not readily available in the public domain.

Experimental Protocols: Analytical Application

y-HCH-13C6 is predominantly used as an internal standard for the quantification of lindane in
various matrices, including environmental, food, and biological samples. The standard is added
to the sample at the beginning of the analytical process to correct for analyte losses during
sample preparation and instrumental analysis.

General Experimental Workflow for Sample Analysis

The following diagram illustrates a typical workflow for the analysis of lindane in an
environmental sample using y-HCH-13C6 as an internal standard.
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Figure 3: Typical analytical workflow using gamma-HCH-13C6.

Detailed Gas Chromatography-Mass Spectrometry (GC-
MS) Protocol

The following is a representative GC-MS protocol for the analysis of lindane, utilizing y-HCH-
13C6 as an internal standard. This protocol is a composite of typical parameters found in the
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literature and may require optimization for specific sample matrices and instrumentation.[7][8]
[91[10]

Table 2: Representative GC-MS Parameters

Parameter

Setting

Gas Chromatograph

Agilent 7890 or equivalent[7]

Injector Split/splitless inlet

Injection Volume 1L

Injection Mode Splitless

Injector Temperature 250 °C

Carrier Gas Helium

Column DB-5ms (30 m x 0.25 mm, 0.25 pm film

thickness) or equivalent

Oven Temperature Program

Initial 60°C for 1 min, ramp at 20°C/min to
180°C, then ramp at 10°C/min to 280°C, hold for
5 min

Mass Spectrometer

Agilent 5977 or equivalent

lonization Mode

Electron lonization (El) at 70 eV

lon Source Temperature

230 °C

Quadrupole Temperature

150 °C

Acquisition Mode

Selected lon Monitoring (SIM)

lons Monitored (m/z)

Lindane: 181, 183, 219 (quantification ion in
bold)

y-HCH-13C6: 187, 189, 225 (quantification ion

in bold)

Data Presentation and Interpretation
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The use of y-HCH-13C6 allows for accurate quantification by isotope dilution mass
spectrometry. The concentration of lindane in the sample is calculated by comparing the peak
area ratio of the analyte to the internal standard against a calibration curve.

Table 3: Example Calibration Data

Response Ratio

Calibration Level . y-HCH-13C6 Peak .
Lindane Peak Area (Lindanely-HCH-
(ng/mL) Area
13C6)
1 15,000 100,000 0.15
5 75,000 100,000 0.75
10 150,000 100,000 1.50
50 750,000 100,000 7.50
100 1,500,000 100,000 15.00

Safety and Handling

y-HCH-13C6 should be handled with the same precautions as its unlabeled, toxic counterpart,
lindane. It is classified as a hazardous substance. Appropriate personal protective equipment
(PPE), including gloves, lab coat, and safety glasses, should be worn when handling this
compound. All work should be conducted in a well-ventilated fume hood. For detailed safety
information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

y-Hexachlorocyclohexane-13C6 is an indispensable tool for the accurate and precise
quantification of lindane in a variety of complex matrices. Its chemical and physical properties
are nearly identical to the native compound, ensuring it behaves similarly during sample
preparation and analysis, while its mass difference allows for clear differentiation by mass
spectrometry. The use of this internal standard is a cornerstone of robust and reliable analytical
methods for monitoring this important environmental pollutant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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